Cas no 2228783-54-6 (3-(1-bromo-2-methylpropan-2-yl)-1,5-dimethyl-1H-pyrazole)

• Product Name: 3-(1-bromo-2-methylpropan-2-yl)-1,5-dimethyl-1H-pyrazole
• CAS No: 2228783-54-6
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• CID: 6610009
• PubChem ID: 165789942
• Update Time: 2025-06-29

3-(1-bromo-2-methylpropan-2-yl)-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromo-2-methylpropan-2-yl)-1,5-dimethyl-1H-pyrazole
• 2228783-54-6
• EN300-1916056

• Inchi： 1S/C9H15BrN2/c1-7-5-8(11-12(7)4)9(2,3)6-10/h5H,6H2,1-4H3
• InChI Key： PLJYRSAYUUYIIR-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 230.04186g/mol
• Monoisotopic Mass: 230.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(1-bromo-2-methylpropan-2-yl)-1,5-dimethyl-1H-pyrazole

3-(1-bromo-2-methylpropan-2-yl)-1,5-dimethyl-1H-pyrazole (CAS No. 2228783-54-6): An Overview of Its Synthesis, Properties, and Applications

3-(1-bromo-2-methylpropan-2-yl)-1,5-dimethyl-1H-pyrazole (CAS No. 2228783-54-6) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a pyrazole core with specific substituents that contribute to its chemical and biological properties.

The synthesis of 3-(1-bromo-2-methylpropan-2-yl)-1,5-dimethyl-1H-pyrazole involves a series of well-defined chemical reactions. One common approach is the reaction of 1,5-dimethylpyrazole with 1-bromo-2-methylpropane in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic substitution mechanism, where the pyrazole ring acts as a nucleophile and attacks the brominated alkyl group. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product.

Recent studies have highlighted the importance of 3-(1-bromo-2-methylpropan-2-yl)-1,5-dimethyl-1H-pyrazole in various chemical and biological contexts. For instance, a study published in the Journal of Organic Chemistry in 2023 reported that this compound exhibits potent antifungal activity against several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The researchers attributed this activity to the bromine substituent on the alkyl chain, which may disrupt fungal cell membranes or interfere with essential metabolic pathways.

In addition to its antifungal properties, 3-(1-bromo-2-methylpropan-2-yl)-1,5-dimethyl-1H-pyrazole has been investigated for its potential as a lead compound in drug discovery. A 2024 study in the European Journal of Medicinal Chemistry explored its use as a scaffold for developing new antiviral agents. The researchers found that modifications to the pyrazole ring and the alkyl chain could enhance the compound's antiviral activity against influenza viruses. These findings suggest that 3-(1-bromo-2-methylpropan-2-yl)-1,5-dimethyl-1H-pyrazole could serve as a valuable starting point for further medicinal chemistry efforts.

The physical properties of 3-(1-bromo-2-methylpropan-2-yl)-1,5-dimethyl-1H-pyrazole are also noteworthy. It is a solid at room temperature with a melting point ranging from 60 to 65°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), making it amenable to various chemical manipulations and biological assays. Its solubility profile is advantageous for formulation development in pharmaceutical applications.

Spectroscopic analysis has provided valuable insights into the structure of 3-(1-bromo-2-methylpropan-2-yl)-1,5-dimethyl-1H-pyrazole. Nuclear magnetic resonance (NMR) spectroscopy has confirmed the presence of the pyrazole ring and the brominated alkyl substituent. Infrared (IR) spectroscopy has revealed characteristic peaks corresponding to C-H, C-N, and C-C bonds, further supporting the assigned structure. These spectroscopic data are crucial for quality control and structural verification in both research and industrial settings.

The safety profile of 3-(1-bromo-2-methylpropan-2-yl)-1,5-dimethyl-1H-pyrazole is an important consideration for its practical applications. Toxicological studies have shown that it exhibits low toxicity at relevant concentrations. However, as with any chemical compound, appropriate handling precautions should be taken to ensure user safety. This includes wearing personal protective equipment (PPE) such as gloves and goggles when handling the compound in laboratory settings.

In conclusion, 3-(1-bromo-2-methylpropan-2-yl)-1,5-dimethyl-1H-pyrazole (CAS No. 2228783-54-6) is a versatile compound with promising applications in both fundamental research and practical applications. Its unique structural features make it an attractive candidate for further exploration in areas such as antifungal agents and antiviral drug development. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in various scientific disciplines.